molecular formula C24H21F3N4O4 B8420842 5-Phenyl-isoxazole-3-carboxylic acid {2-oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-amide

5-Phenyl-isoxazole-3-carboxylic acid {2-oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-amide

Cat. No.: B8420842
M. Wt: 486.4 g/mol
InChI Key: GWUNOKFIRNDULH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-isoxazole-3-carboxylic acid {2-oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-amide is a useful research compound. Its molecular formula is C24H21F3N4O4 and its molecular weight is 486.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H21F3N4O4

Molecular Weight

486.4 g/mol

IUPAC Name

N-[2-oxo-2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]ethyl]-5-phenyl-1,2-oxazole-3-carboxamide

InChI

InChI=1S/C24H21F3N4O4/c25-24(26,27)18-9-5-4-8-17(18)23(34)31-12-10-30(11-13-31)21(32)15-28-22(33)19-14-20(35-29-19)16-6-2-1-3-7-16/h1-9,14H,10-13,15H2,(H,28,33)

InChI Key

GWUNOKFIRNDULH-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=O)CNC(=O)C2=NOC(=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=C4C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

HOBt (44.6 mg, 0.33 mmol) and DIPEA (136.7 mg, 1.06 mmol) were added to a stirred solution of 5-phenyl-isoxazole-3-carboxylic acid (50 mg, 0.27 mmol) in DMF (1.0 mL). The reaction mixture was then cooled to 10° C. and EDCI.HCl (63.3 mg, 0.33 mmol) was added, followed by the addition 2-amino-1-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethanone (as TFA salt) (113.5 mg, 0.27 mmol). Then resulting mixture was stirred at room temperature overnight. The reaction mixture was then diluted with water and the product extracted with ethyl acetate. The organic layer was washed with brine solution, dried over Na2SO4 and concentrated. The crude product thus obtained was purified by column chromatography using neutral alumina as stationary phase and 100% ethyl acetate as the eluent to afford 5-phenyl-isoxazole-3-carboxylic acid {2-oxo-2-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethyl}-amide as a solid in 20.3% yield. LC-MS purity: 98.075%, 1H NMR (DMSO-D6): δ 8.6 (s, 1H), 7.9 (m, 2H), 7.7 (m, 2H), 7.65 (m, 1H), 7.5 (m, 3H), 7.4 (s, 1H), 4.1 (m, 2H), 3.6 (m, 4H), 3.4 (m, 2H), 3.1 (m, 2H).
Name
Quantity
44.6 mg
Type
reactant
Reaction Step One
Name
Quantity
136.7 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
63.3 mg
Type
reactant
Reaction Step Two
Name
2-amino-1-[4-(2-trifluoromethyl-benzoyl)-piperazin-1-yl]-ethanone
Quantity
113.5 mg
Type
reactant
Reaction Step Three

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